molecular formula C14H10O4 B8801937 Bis(propargyl)terephthalate CAS No. 4631-69-0

Bis(propargyl)terephthalate

Cat. No.: B8801937
CAS No.: 4631-69-0
M. Wt: 242.23 g/mol
InChI Key: HZTNYDWTDTYXQC-UHFFFAOYSA-N
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Description

Bis(propargyl)terephthalate is a useful research compound. Its molecular formula is C14H10O4 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

4631-69-0

Molecular Formula

C14H10O4

Molecular Weight

242.23 g/mol

IUPAC Name

bis(prop-2-ynyl) benzene-1,4-dicarboxylate

InChI

InChI=1S/C14H10O4/c1-3-9-17-13(15)11-5-7-12(8-6-11)14(16)18-10-4-2/h1-2,5-8H,9-10H2

InChI Key

HZTNYDWTDTYXQC-UHFFFAOYSA-N

Canonical SMILES

C#CCOC(=O)C1=CC=C(C=C1)C(=O)OCC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 10.15 g. of terephthaloyl chloride, 8.41 g. propargyl alcohol and 200 ml. anhydrous ether at 5° under nitrogen is slowly added with stirring 16.1 ml. of pyridine. The reaction mixture is stirred for 4 hours at 5° and for 21/2 hour at room temperature. Water (2 ml.) is added and the mixture is stirred for 1/2 hour. Additional water (100 ml.) is added, the organic layer is extracted with ether and pentane and the reaction mixture is worked up using the procedure of Example 1 to yield bis(propargyl)terephthalate, m.p. 109-109.5.
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